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Compound of Interest

Compound Name: 2-Methoxy-5-nitrobenzotrifluoride

Cat. No.: B1294411 Get Quote

An In-depth Technical Guide to the Solubility of 2-Methoxy-5-nitrobenzotrifluoride in Organic

Solvents

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the known solubility characteristics

of 2-Methoxy-5-nitrobenzotrifluoride (CAS No. 654-76-2). While specific quantitative

solubility data across a broad range of organic solvents is not extensively published, this

document compiles available qualitative information, key physicochemical properties, and

standardized experimental protocols for determining solubility. This guide is intended to serve

as a foundational resource for laboratory professionals engaged in synthesis, formulation, and

drug development who require an understanding of this compound's behavior in various

solvent systems.

Physicochemical Properties of 2-Methoxy-5-
nitrobenzotrifluoride
A thorough understanding of a compound's physical and chemical properties is essential for

predicting its solubility and handling characteristics. 2-Methoxy-5-nitrobenzotrifluoride is a

chemical intermediate utilized in the synthesis of pharmaceuticals, agrochemicals, and dyes[1]

[2]. Its key properties are summarized below.
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Property Value Reference

CAS Number 654-76-2 [1][3]

Molecular Formula C₈H₆F₃NO₃ [1][3][4]

Molecular Weight 221.13 g/mol [1][3][4]

Appearance
White to light yellow crystalline

powder
[1][2]

Melting Point 79-81 °C [1][4]

Boiling Point ~267.2 °C at 760 mmHg [1]

Density ~1.45 g/cm³ [5]

Solubility Profile
The molecular structure of 2-Methoxy-5-nitrobenzotrifluoride, which includes a lipophilic

trifluoromethyl group, suggests a preference for organic solvents over aqueous media[1]. The

available data, while qualitative, supports this assessment.

Solvent Solubility Reference

Water Insoluble / Low [5]

Dichloromethane Soluble [5]

Chloroform Soluble [5]

Toluene Soluble [5]

Ethanol Soluble [5]

Ether Soluble [5]

The principle of "like dissolves like" is a fundamental guideline for predicting solubility. This

principle states that substances with similar polarities are more likely to be soluble in one

another[6][7]. The diagram below illustrates this relationship.
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Caption: The "Like Dissolves Like" principle of solubility.

Experimental Protocol for Quantitative Solubility
Determination
To obtain precise, quantitative solubility data, a standardized experimental method is required.

The isothermal shake-flask method is a widely accepted and reliable technique for determining

the solubility of a solid compound in a solvent.

Objective: To determine the saturation solubility of 2-Methoxy-5-nitrobenzotrifluoride in a

selected organic solvent at a constant temperature.

Materials:

2-Methoxy-5-nitrobenzotrifluoride (≥99.0% purity)[1]

Selected organic solvent (analytical grade)

Scintillation vials or flasks with airtight caps
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Thermostatic shaker bath or incubator

Analytical balance

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

Quantification instrument (e.g., UV-Vis Spectrophotometer or HPLC)

Methodology:

Preparation: Add an excess amount of solid 2-Methoxy-5-nitrobenzotrifluoride to a pre-

weighed vial. The excess solid is crucial to ensure a saturated solution is achieved.

Solvent Addition: Add a known volume or mass of the selected organic solvent to the vial.

Equilibration: Securely cap the vial and place it in a thermostatic shaker bath set to the

desired temperature (e.g., 25 °C). Allow the mixture to shake for a sufficient period (typically

24-72 hours) to ensure equilibrium is reached between the dissolved and undissolved

solute[6].

Phase Separation: After equilibration, allow the vial to rest in the temperature-controlled bath

for several hours to permit the undissolved solid to settle.

Sampling: Carefully withdraw a sample from the clear supernatant using a syringe.

Immediately pass the sample through a syringe filter into a pre-weighed volumetric flask to

remove any undissolved microcrystals.

Quantification:

Gravimetric Method: Evaporate the solvent from the volumetric flask under vacuum or in a

fume hood and weigh the remaining solid residue.

Spectroscopic/Chromatographic Method: Dilute the filtered sample to a known

concentration within the calibrated range of an analytical instrument (e.g., HPLC).

Calculate the original concentration based on the dilution factor.
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Calculation: Express the solubility in desired units, such as g/100 mL or mol/L.

The workflow for this experimental protocol is visualized in the diagram below.

Quantification Options

Start: Prepare
Materials

Step 1: Add excess
2-Methoxy-5-nitrobenzotrifluoride
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(e.g., 24-72h)

Step 4: Settle undissolved
solid post-equilibration
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supernatant
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Caption: Experimental workflow for solubility determination.

Conclusion
2-Methoxy-5-nitrobenzotrifluoride is a crystalline solid with good solubility in common polar

and non-polar organic solvents and low solubility in water. For applications requiring precise

solubility values, the isothermal shake-flask method detailed in this guide provides a robust and

reliable framework for experimental determination. Researchers are advised to perform these

measurements for their specific solvent systems and conditions to ensure accuracy in their

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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